N,N-dimethyl-3-((5-methylpyridin-2-yl)oxy)pyrrolidine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-3-(5-methylpyridin-2-yl)oxypyrrolidine-1-sulfonamide
• InChI: InChI=1S/C12H19N3O3S/c1-10-4-5-12(13-8-10)18-11-6-7-15(9-11)19(16,17)14(2)3/h4-5,8,11H,6-7,9H2,1-3H3
• InChI Key: LGGNRKMDEXLZLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)S(=O)(=O)N(C)C
• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol

Description

N,N-dimethyl-3-((5-methylpyridin-2-yl)oxy)pyrrolidine-1-sulfonamide, also known as DMXAA or ASA404, is a synthetic small molecule that has been extensively studied for its anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been the subject of numerous preclinical and clinical studies.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have investigated the synthesis and properties of sulfonamide and related compounds, highlighting their relevance in developing new heterocyclic compounds with potential applications in materials science and catalysis. For instance, Bagley et al. (2005) demonstrated a multistep synthesis process for dimethyl sulfomycinamate, showcasing the compound's role in the synthesis of the sulfomycin family of antibiotics through Bohlmann-Rahtz heteroannulation reactions (Bagley, Chapaneri, Dale, Xiong, & Bower, 2005). Additionally, the study on the supramolecular structures of sulfonamide isomers by Kosutić Hulita et al. (2005) provides insights into the conformation and hydrogen-bonding arrangements of these compounds, which are essential for their chemical behavior and potential applications (Kosutić Hulita, Danilovski, Filić, Marinković, Meštrović, & Dumić, 2005).

Applications in Material Science

Research by Mansoori and Ghanbari (2015) on novel, thermally stable polyimides containing a 1,3,4-oxadiazole and pyridine moieties introduces a new aromatic diamine for the synthesis of polymers with potential for heavy metal ion adsorption, showcasing the application of related compounds in environmental remediation and material science (Mansoori & Ghanbari, 2015).